(Z)-5-bromo-N'-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethylidene)-2-hydroxybenzohydrazide

• IUPAC Name: 5-bromo-N-[(Z)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C17H15BrN2O4/c1-10(11-2-5-15-16(8-11)24-7-6-23-15)19-20-17(22)13-9-12(18)3-4-14(13)21/h2-5,8-9,21H,6-7H2,1H3,(H,20,22)/b19-10-
• InChI Key: WZMRIPIQRCFLTC-GRSHGNNSSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=CC(=C1)Br)O)C2=CC3=C(C=C2)OCCO3
• Isomeric SMILES: C/C(=N/NC(=O)C1=C(C=CC(=C1)Br)O)/C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H15BrN2O4
• Molecular Weight: 391.2 g/mol

Description

This compound is a type of organic compound known as a benzohydrazide, which is a type of hydrazide. Hydrazides are a class of organic compounds characterized by a nitrogen-nitrogen covalent bond where one or both of the nitrogen atoms also bear a carbonyl group. The presence of the bromo group and the dihydrobenzo[b][1,4]dioxin moiety could potentially impart unique chemical properties to this compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzohydrazide core, with a bromo substituent on the benzene ring and a dihydrobenzo[b][1,4]dioxin moiety attached to the hydrazide group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

Benzohydrazides, like other hydrazides, can undergo a variety of chemical reactions. They can act as nucleophiles in reactions with electrophiles, or as ligands in coordination chemistry. The presence of the bromo group and the dihydrobenzo[b][1,4]dioxin moiety could also influence the reactivity of this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the bromo group, which is electronegative and could influence the compound’s polarity and reactivity, and the dihydrobenzo[b][1,4]dioxin moiety, which could influence its stability and reactivity.

Scientific Research Applications

Organic Light-Emitting Devices (OLEDs)

• Researchers have synthesized twisted dihydrobenzodioxin phenanthroimidazole derivatives based on this compound. .

Urease Inhibition

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Synthetic Chemistry

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Crystallography and Structural Studies

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Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its reactivity and interactions with other compounds, and developing methods for its synthesis and modification.